N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Molecular Formula: C21H22BrFN4O2S
• Molecular Weight: 493.4 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[[4-methyl-5-[(4-propan-2-ylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22BrFN4O2S/c1-13(2)14-4-7-16(8-5-14)29-11-19-25-26-21(27(19)3)30-12-20(28)24-18-9-6-15(22)10-17(18)23/h4-10,13H,11-12H2,1-3H3,(H,24,28)
• InChI Key: KHKGSOGHQGRXMW-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OCC2=NN=C(N2C)SCC(=O)NC3=C(C=C(C=C3)Br)F

Description

N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a complex method that involves several steps, and it has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is not fully understood. However, it is believed that this compound exerts its pharmacological effects by binding to specific enzymes and receptors in the body, thereby modulating their activity. This compound has been shown to exhibit potent inhibitory activity against several enzymes and receptors, including but not limited to, PDE5, COX-2, and FAAH.
Biochemical and Physiological Effects:
N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been shown to exhibit several biochemical and physiological effects. This compound has been shown to exhibit potent inhibitory activity against several enzymes and receptors, including PDE5, COX-2, and FAAH. In addition, this compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide in lab experiments is its potent inhibitory activity against several enzymes and receptors. This makes it a promising candidate for drug development and other applications in the field of medicinal chemistry. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which makes it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide. One of the major areas of research is in the field of drug development, where this compound is being studied for its potential use as a drug candidate for the treatment of various diseases. In addition, this compound is also being studied for its potential use in the field of agriculture, where it may have applications as a pesticide or herbicide. Finally, this compound is also being studied for its potential use in the field of materials science, where it may have applications in the development of new materials with specific properties.

Synthesis Methods

The synthesis of N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a complex process that involves several steps. The first step involves the reaction of 4-bromo-2-fluoroaniline with 2,4-dichloro-5-fluoropyrimidine to form 2-(4-bromo-2-fluorophenyl)-5-fluoro-4-chloropyrimidine. This intermediate is then reacted with 4-methyl-5-[(4-(propan-2-yl)phenoxy)methyl]-4H-1,2,4-triazole-3-thiol to form the final product, N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry, where it is being studied for its potential use as a drug candidate for the treatment of various diseases. This compound has been shown to exhibit potent inhibitory activity against several enzymes and receptors, making it a promising candidate for drug development.